Comprehensive Technical Guide: 7,8-Dihydro-6H-quinolin-5-one Hydrochloride in Drug Discovery and Organic Synthesis
Comprehensive Technical Guide: 7,8-Dihydro-6H-quinolin-5-one Hydrochloride in Drug Discovery and Organic Synthesis
Executive Summary
As a Senior Application Scientist, I frequently encounter privileged scaffolds that serve as the backbone for next-generation therapeutics. 7,8-Dihydro-6H-quinolin-5-one hydrochloride (CAS: 90563-59-0) is one such highly versatile heterocyclic building block[1]. Characterized by a fused pyridine and cyclohexanone ring system, this compound is a critical intermediate in organic synthesis and medicinal chemistry[2]. It is most notably utilized in the parallel synthesis of negative allosteric modulators (NAMs) targeting the metabotropic glutamate receptor 5 (mGluR5), offering promising therapeutic avenues for neurological conditions such as L-DOPA-induced dyskinesia in Parkinson's disease[3]. This whitepaper provides a comprehensive, self-validating guide to its physical properties, synthetic workflows, and pharmacological applications.
Structural Elucidation & Physicochemical Profiling
The core architecture of 7,8-dihydro-6H-quinolin-5-one consists of a fully aromatic pyridine ring fused to a partially saturated cyclohexanone ring. The ketone moiety at the C5 position acts as a vital synthetic handle for further functionalization (e.g., reductive amination or cross-coupling)[4].
While the free base (CAS: 53400-41-2) is a valuable intermediate, the weakly basic nature of the pyridine nitrogen makes it susceptible to oxidation[2]. Conversion to the hydrochloride salt significantly enhances its aqueous solubility, crystalline stability, and shelf-life, making it the preferred form for rigorous parallel synthesis and long-term storage[4].
Table 1: Physicochemical Properties
| Parameter | Specification |
| Chemical Name | 7,8-Dihydro-6H-quinolin-5-one hydrochloride |
| CAS Registry Number | 90563-59-0[1] |
| Molecular Formula | C9H10ClNO (Base: C9H9NO · HCl)[1] |
| Molecular Weight | 183.635 g/mol [1] |
| Physical State | Solid / Crystalline powder[4] |
| Core Scaffold | Pyridine fused with cyclohexanone |
| Standard Purity | ≥ 95% to 99% (Industrial/Research Grade)[5] |
Synthetic Methodology & Mechanistic Pathways
The construction of the 7,8-dihydro-6H-quinolin-5-one core is typically achieved via a diversity-oriented synthesis approach, often utilizing a modified Bohlmann-Rahtz reaction[6].
Caption: Synthetic workflow for 7,8-dihydro-6H-quinolin-5-one hydrochloride.
Protocol: Diversity-Oriented Synthesis of the Core Scaffold
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Objective : To synthesize the free base core via a highly regioselective condensation[6].
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Causality : Utilizing a non-toxic cerium catalyst (CeCl3·7H2O-NaI) provides a Lewis acid environment that coordinates with the carbonyl oxygens of the dione. This increases their electrophilicity, facilitating nucleophilic attack and subsequent cyclization while minimizing unwanted side reactions[6].
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Step-by-Step Methodology :
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Preparation : In a round-bottom flask, combine 1,3-cyclohexanedione (1.0 eq) and the appropriate β-enaminone derivative (1.0 eq) in 2-propanol.
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Catalysis : Add ammonium acetate (1.5 eq) as the nitrogen source and a catalytic amount of CeCl3·7H2O-NaI (10 mol%)[6].
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Cyclization : Reflux the mixture for 4–6 hours. Self-Validation: Monitor the reaction progress via TLC (ethyl acetate/hexane, 1:4) until the starting materials are completely consumed.
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Workup : Cool the mixture to room temperature, dilute with distilled water, and extract with ethyl acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.
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Purification : Purify the crude residue by flash column chromatography on silica gel to isolate the pure 7,8-dihydro-6H-quinolin-5-one free base[4].
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Protocol: Conversion of Free Base to Hydrochloride Salt
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Objective : To isolate the compound as a stable hydrochloride salt for long-term storage[4].
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Causality : Diethyl ether is chosen as the solvent because the free base is highly soluble in it, whereas the resulting hydrochloride salt is entirely insoluble. This differential solubility drives an immediate, high-yield precipitation[4].
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Step-by-Step Methodology :
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Dissolution : Dissolve 1.0 equivalent of the purified free base in anhydrous diethyl ether (10 mL per mmol of substrate) under an inert argon atmosphere.
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Protonation : Slowly add 1.2 equivalents of a standardized dry HCl solution in diethyl ether dropwise at 0 °C. Rationale: The low temperature controls the exothermic protonation, preventing thermal degradation.
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Precipitation : Stir the mixture for 30 minutes at room temperature. A highly crystalline precipitate will form.
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Isolation : Filter the precipitate under a vacuum and wash it twice with cold, anhydrous diethyl ether to remove unreacted free base and trace impurities[4].
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Drying : Dry the resulting solid in a vacuum desiccator over P2O5 for 12 hours to afford the pure 7,8-dihydro-6H-quinolin-5-one hydrochloride.
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Pharmacological Applications: Allosteric Modulation of mGluR5
The 7,8-dihydro-6H-quinolin-5-one scaffold is a critical structural determinant in the design of neuroactive compounds[2]. By functionalizing the 2-position (e.g., introducing a phenylethynyl group) and modifying the 6-position, researchers have developed potent Negative Allosteric Modulators (NAMs) of the metabotropic glutamate receptor 5 (mGluR5)[3].
A prime example is MRZ-8676 (6,6-dimethyl-2-phenylethynyl-7,8-dihydro-6H-quinolin-5-one), which binds to a topographically distinct allosteric site on mGluR5[3]. Unlike orthosteric antagonists that compete with glutamate, NAMs induce a conformational shift that dampens the receptor's signaling efficacy. This mechanism is highly prized for its ability to fine-tune synaptic transmission without completely abolishing basal receptor activity, proving highly efficacious in rat models of L-DOPA-induced dyskinesia[3].
Caption: Mechanism of mGluR5 allosteric modulation by quinolin-5-one derivatives.
Analytical Validation & Handling
To ensure trustworthiness in downstream assays, the synthesized hydrochloride salt must be rigorously validated:
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NMR Spectroscopy : 1H NMR (DMSO-d6) should confirm the disappearance of the free pyridine nitrogen proton and the presence of a broad downfield peak indicative of the NH+ proton. The aliphatic protons of the cyclohexanone ring typically appear as distinct multiplets between δ 1.50–3.00 ppm[4].
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Mass Spectrometry : LC/MS with APCI ionization will show the [M + H]+ peak corresponding to the free base mass (~148 m/z for the unsubstituted core), confirming the structural integrity[4].
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Handling & Safety : As a hydrochloride salt, the compound is generally stable but should be stored at 0–8 °C in a tightly sealed container to prevent hygroscopic moisture uptake[2]. Standard laboratory PPE (gloves, goggles, and a fume hood) must be utilized, as heterocyclic amines can act as skin and respiratory irritants.
References
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ACS Publications - Positive and Negative Modulation of Group I Metabotropic Glutamate Receptors. Available at: [Link]
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ResearchGate - Synthesis and Cytotoxic Evaluation of 2-Aryl-7,8-dihydroquinolin-6(5H)-ones. Available at: [Link]
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ResearchGate - Chemical structure of MRZ-8676 (6,6-dimethyl-2-phenylethynyl-7,8-dihydro-6H-quinolin-5-one). Available at: [Link]
